3-pentanamido-N-(p-tolyl)benzofuran-2-carboxamide

• IUPAC Name: N-(4-methylphenyl)-3-(pentanoylamino)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H22N2O3/c1-3-4-9-18(24)23-19-16-7-5-6-8-17(16)26-20(19)21(25)22-15-12-10-14(2)11-13-15/h5-8,10-13H,3-4,9H2,1-2H3,(H,22,25)(H,23,24)
• InChI Key: CSEUUBNDNLUFST-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=C(OC2=CC=CC=C21)C(=O)NC3=CC=C(C=C3)C
• Molecular Formula: C21H22N2O3
• Molecular Weight: 350.4 g/mol

Description

3-pentanamido-N-(p-tolyl)benzofuran-2-carboxamide is a benzofuran derivative. Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Synthesis Analysis

Benzofuran derivatives can be synthesized through various methods. One method involves 8-aminoquinoline directed C–H arylation and transamidation chemistry. In this method, Pd catalysis is used to install a wide range of aryl and heteroaryl substituents at the C3 position of the benzofuran scaffold. Directing group cleavage and further diversification of the C3-arylated benzofuran products are then achieved in a single synthetic operation through the utilization of a one-pot, two-step transamidation procedure.

Molecular Structure Analysis

The chemical structure of benzofuran derivatives is composed of fused benzene and furan rings. The benzofuran core is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Chemical Reactions Analysis

The synthesis of benzofuran derivatives involves several chemical reactions. For example, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. Another benzofuran ring can be constructed by proton quantum tunneling, which has not only fewer side reactions but also high yield.

Scientific Research Applications

Anti-Tumor Activity

Benzofuran derivatives, including our compound of interest, have demonstrated anti-tumor properties. Researchers have investigated their effects on cancer cell lines, tumor growth inhibition, and apoptosis induction. The compound’s mechanism of action may involve interference with cell signaling pathways or DNA replication. .

Antibacterial Properties

Benzofuran compounds exhibit antibacterial activity against various pathogens. Our compound could be explored as a novel antibacterial agent, potentially targeting drug-resistant strains. Researchers have evaluated its effectiveness against Gram-positive and Gram-negative bacteria, including MRSA (methicillin-resistant Staphylococcus aureus) and E. coli. .

Antioxidant Effects

The compound’s benzofuran scaffold suggests potential antioxidant properties. Antioxidants play a vital role in neutralizing free radicals and protecting cells from oxidative damage. .

Anti-Viral Activity

Some benzofuran derivatives exhibit anti-viral effects. Our compound might be explored for its potential to inhibit viral replication, particularly in the context of hepatitis C virus (HCV). .

Synthetic Chemistry

The synthesis of benzofuran derivatives has attracted attention. Researchers have developed novel methods for constructing benzofuran rings, including free radical cyclization cascades and proton quantum tunneling. .

Drug Prospects

Given its diverse biological activities, our compound holds promise as a natural drug lead. Researchers are exploring its potential therapeutic applications beyond the fields mentioned above. .

Mechanism of Action

While the specific mechanism of action for 3-pentanamido-N-(p-tolyl)benzofuran-2-carboxamide is not mentioned in the search results, benzofuran derivatives have been shown to have various biological activities. For example, some benzofuran compounds have anti-hepatitis C virus activity and are expected to be effective therapeutic drugs for hepatitis C disease.

Future Directions

Benzofuran compounds have attracted the attention of chemical and pharmaceutical researchers worldwide due to their potential applications in many aspects. Given the vast number of applications of benzofuran-based drugs in today’s medicine, there exists considerable interest for novel synthetic methodologies that can grant expedient access to new kinds of benzofuran derivatives.